Cas no 68041-22-5 (Benzo[a]pyrene-7-d(9CI))

• Product Name: Benzo[a]pyrene-7-d(9CI)
• CAS No: 68041-22-5
• Molecular Formula: C₂₀H₁₂
• Molecular Weight: 252.30928
• CID: 501630
• PubChem ID: 6911866

Benzo[a]pyrene-7-d(9CI) Properties

Names and Identifiers

• Benzo[a]pyrene-7-d(9CI)
• 7-deuteriobenzo[a]pyrene
• 409375_ALDRICH
• AC1OC54N
• AG-G-59258
• Benzo[a]pyrene-7-2H
• Benzo[a]pyrene-7-d
• CTK8F7965
• 68041-22-5
• Benzo[a]pyrene-7-d, 97% (CP)
• DTXSID70425983

• InChIKey： FMMWHPNWAFZXNH-QYKNYGDISA-N
• Inchi： InChI=1S/C20H12/c1-2-7-17-15(4-1)12-16-9-8-13-5-3-6-14-10-11-18(17)20(16)19(13)14/h1-12H/i4D
• SMILES： C1=CC=C2C3=C4C(=CC2=C1)C=CC5=C4C(=CC=C5)C=C3

Computed Properties

• Exact Mass: 253.100177129g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 253.100177129g/mol
• Heavy Atom Count: 20
• Complexity: 372
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: 1.887
• Boiling Point: 495°C at 760 mmHg
• Melting Point: 176-178 °C(lit.)
• Flash Point: 228.6°C
• Density: 1.291

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Benzopyrenes